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Compound of Interest

Compound Name: Dimethylsulfoxonium methylide

CAS No.: 5367-24-8

Cat. No.: B1232248

Get Quote

In the landscape of synthetic organic chemistry, the formation of carbon-carbon bonds and the

synthesis of specific functional groups are paramount. Among the arsenal of named reactions

available to researchers, the Corey-Chaykovsky and Wittig reactions stand out as powerful

methods for the transformation of carbonyl compounds. While both reactions utilize ylides, they

lead to distinct products, making their comparative understanding essential for strategic

synthetic planning in research and drug development. This guide provides an objective

comparison of their performance, supported by experimental data, detailed protocols, and

mechanistic diagrams.

At a Glance: Key Differences
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Reaction Mechanisms
The fundamental difference in the outcome of these two reactions stems from the nature of the

heteroatom in the ylide and the stability of the subsequent intermediates and byproducts.

Corey-Chaykovsky Reaction Mechanism
The Corey-Chaykovsky reaction proceeds through the nucleophilic addition of a sulfur ylide to

a carbonyl, imine, or enone.[3] The resulting betaine intermediate undergoes an intramolecular

S"N"2 reaction, where the negatively charged oxygen or nitrogen attacks the carbon bearing

the sulfonium group, which acts as a good leaving group. This ring-closing step leads to the

formation of an epoxide, aziridine, or cyclopropane.[4]
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Caption: Mechanism of the Corey-Chaykovsky Epoxidation.

Wittig Reaction Mechanism
In contrast, the Wittig reaction involves the reaction of a phosphorus ylide with an aldehyde or

ketone.[2] The reaction is believed to proceed via a concerted [2+2] cycloaddition to form a

four-membered ring intermediate called an oxaphosphetane.[5] This intermediate is unstable

and rapidly collapses to form the alkene and triphenylphosphine oxide. The exceptional stability

of the phosphorus-oxygen double bond in the byproduct is a major thermodynamic driving

force for this reaction.[6]
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Caption: Mechanism of the Wittig Reaction.

Performance Comparison: Experimental Data
The choice between the Corey-Chaykovsky and Wittig reactions often depends on the desired

product and the stereochemical outcome required. The following tables summarize typical

yields and stereoselectivities for these reactions with representative substrates.

Table 1: Corey-Chaykovsky Reaction - Yield and
Diastereoselectivity
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Table 2: Wittig Reaction - Yield and E/Z Selectivity
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Substrate Scope and Functional Group Tolerance
Both reactions are applicable to a wide range of aldehydes and ketones. However, there are

notable differences in their functional group compatibility.

Wittig Reaction: Generally tolerates a variety of functional groups such as esters, amides,

ethers, and aromatic nitro groups.[2] Sterically hindered ketones can be challenging

substrates and may result in low yields, particularly with stabilized ylides.[10]

Corey-Chaykovsky Reaction: Also exhibits good functional group tolerance. A key difference

lies in its reaction with α,β-unsaturated carbonyls. Depending on the sulfur ylide used
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(sulfonium vs. sulfoxonium), either epoxidation at the carbonyl (1,2-addition) or

cyclopropanation at the double bond (1,4-addition) can be achieved.[11][12]

Experimental Protocols
Protocol 1: Corey-Chaykovsky Epoxidation of 4-allyl-
cyclohexanone
Materials:

Trimethylsulfonium iodide (1.65 eq)

Dry Dimethyl sulfoxide (DMSO)

4-allyl-cyclohexanone (1.0 eq)

Potassium tert-butoxide (1.65 eq)

Water

Ethyl ether

Anhydrous Magnesium sulfate

Procedure:

Add trimethylsulfonium iodide to dry DMSO and stir until fully dissolved.

Add the 4-allyl-cyclohexanone to the solution.

Add a solution of potassium tert-butoxide in DMSO.

Stir the resulting solution at room temperature for 2 hours.

Quench the reaction by adding water.

Extract the mixture with ethyl ether.
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Wash the organic phase with water, dry over anhydrous magnesium sulfate, and evaporate

the solvent.

Purify the crude product by column chromatography to yield the desired epoxide (88% yield).

[7]

Protocol 2: Wittig Reaction of Benzaldehyde with a
Stabilized Ylide
Materials:

Benzaldehyde (~60 mg, 1.0 eq)

(Carboxymethylene)triphenylphosphorane (1.2 eq)

Hexanes

Ethyl acetate

Procedure:

In a conical vial with a spin vane, add benzaldehyde.

While stirring, add the (carboxymethylene)triphenylphosphorane to the benzaldehyde.

Stir the mixture at room temperature for 15 minutes. Scrape the solids from the vial walls as

needed.

Add hexanes (to a total volume of 3 mL) and stir rapidly to extract the product.

Filter the hexane solution through a cotton-plugged pipet into a clean, tared conical vial.

Repeat the extraction of the reaction vial with another 1.5 mL of hexanes and combine the

filtered solutions.

The reaction progress can be monitored by TLC using a 10% ethyl acetate/hexanes mobile

phase.
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Isolate the product by evaporating the solvent.

Logical Workflow for Reaction Selection
Choosing between the Corey-Chaykovsky and Wittig reactions is dictated by the desired final

product. The following flowchart provides a simple decision-making guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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